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Compound of Interest

Compound Name: Tribromomethylphenylsulfone

Cat. No.: B101507 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of Tribromomethyl

phenyl sulfone, drawing from safety data sheets of structurally similar compounds and general

best practices for chemical waste management.

Key Chemical and Hazard Data
Understanding the properties of Tribromomethyl phenyl sulfone is the first step in its safe

handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₇H₅Br₃O₂S

Molecular Weight 392.89 g/mol

Appearance White to almost white powder or crystal

Purity >97.0% (GC)

InChIKey DWWMSEANWMWMCB-UHFFFAOYSA-N

SMILES c1ccc(cc1)S(=O)(=O)C(Br)(Br)Br

Data sourced from publicly available chemical information.[1][2]
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Disposal Protocol: A Step-by-Step Approach
Given the absence of a specific Safety Data Sheet (SDS) for Tribromomethyl phenyl sulfone,

the following disposal protocol is based on guidelines for similar sulfone compounds and

general laboratory chemical waste procedures.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

2. Waste Segregation and Collection:

Solid Waste: Collect waste Tribromomethyl phenyl sulfone powder, contaminated weighing

paper, and other solid materials in a dedicated, clearly labeled hazardous waste container.

Contaminated Labware: Disposable items such as pipette tips, centrifuge tubes, and gloves

that have come into contact with the compound should be collected in a separate, sealed

container.[3] This container must also be labeled as hazardous waste.[3]

Solutions: If the compound is in a solvent, it should be collected in a designated hazardous

liquid waste container. Do not mix with other incompatible waste streams.

3. Labeling: All waste containers must be clearly labeled with the full chemical name:

"Tribromomethyl phenyl sulfone".[3] The label should also include the hazard characteristics

(e.g., "Harmful if swallowed," "Causes serious eye irritation," based on similar compounds).[4]

4. Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials such as oxidizing agents.[4][5]

5. Disposal Request: Once the waste container is approximately 90% full, submit a hazardous

waste pickup request to your institution's Environmental Health and Safety (EHS) office.[3]
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Follow their specific procedures for collection and disposal.

Important Considerations:

Do not dispose of Tribromomethyl phenyl sulfone down the drain.[3][5]

Do not dispose of in regular trash.

In case of a spill, sweep up the solid material and place it in a suitable, closed container for

disposal.[5] Ensure adequate ventilation.[5]

The toxicological properties of Tribromomethyl phenyl sulfone have not been fully

investigated.[5] Therefore, it is crucial to handle it with care and minimize exposure.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tribromomethyl phenyl sulfone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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